Cas no 2680840-74-6 (4-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid)

• Product Name: 4-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid
• CAS No: 2680840-74-6
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• CID: 5653129
• PubChem ID: 165910635
• Update Time: 2025-05-22

4-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680840-74-6
• EN300-28282681
• 4-cyclopropyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid
• 4-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid

• Inchi： 1S/C12H13NO4S/c1-2-5-17-12(16)13-10-9(11(14)15)8(6-18-10)7-3-4-7/h2,6-7H,1,3-5H2,(H,13,16)(H,14,15)
• InChI Key： YLNCZOVKVCXMPI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(=C1)C1CC1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 267.05652907g/mol
• Monoisotopic Mass: 267.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Additional information on 4-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid

4-Cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic Acid

4-Cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid (CAS No. 2680840-74-6) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of thiophene derivatives, which are widely studied for their unique electronic properties and potential applications in various fields such as pharmaceuticals, materials science, and agrochemicals. The molecule features a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom. Attached to this ring are several functional groups, including a cyclopropyl group, an amino carbonyl group, and a carboxylic acid group.

The cyclopropyl group at the 4-position of the thiophene ring introduces strain into the molecule due to the inherent ring strain of cyclopropane derivatives. This strain can influence the reactivity and stability of the compound, making it a subject of interest in both synthetic and mechanistic studies. The amino carbonyl group, located at the 2-position, adds complexity to the molecule by introducing hydrogen bonding capabilities and potential sites for further functionalization. The carboxylic acid group at the 3-position is another key functional group that contributes to the compound's acidity and ability to form salts or esters.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing this compound. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. Additionally, computational chemistry techniques have been employed to study the electronic properties of this compound, providing insights into its potential applications in organic electronics.

The thiophene ring in this compound plays a crucial role in its electronic properties. Thiophenes are known for their ability to act as electron-deficient aromatic systems, making them suitable for use in π-conjugated systems. This property has led to investigations into the use of this compound as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer frameworks can enhance the electrical conductivity of the resulting materials.

In terms of biological activity, 4-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid has shown promise as a potential drug candidate. Preclinical studies have indicated that it exhibits moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy. Furthermore, its ability to modulate cellular signaling pathways has been explored, highlighting its potential as a lead compound for drug development.

The environmental impact of this compound is another area of active research. Given its complex structure and functional groups, understanding its biodegradation pathways is essential for assessing its environmental safety. Recent studies have focused on evaluating its persistence in aquatic environments and its potential toxicity to aquatic organisms. These findings are critical for ensuring that any future applications of this compound are environmentally sustainable.

In conclusion, 4-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid (CAS No. 2680840-74-6) is a multifaceted compound with significant potential across various scientific domains. Its unique molecular structure and functional groups make it an attractive target for both fundamental research and applied development. As advancements in synthetic methods and computational tools continue to evolve, further insights into its properties and applications are expected to emerge.